Cas no 1807019-46-0 (2-Aminomethyl-4-cyano-3-fluorobenzoic acid)

• Product Name: 2-Aminomethyl-4-cyano-3-fluorobenzoic acid
• CAS No: 1807019-46-0
• MF: C₉H₇FN₂O₂
• MW: 194.162485361099
• CID: 4796319
• Update Time: 2025-10-29

2-Aminomethyl-4-cyano-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Aminomethyl-4-cyano-3-fluorobenzoic acid

• Inchi： 1S/C9H7FN2O2/c10-8-5(3-11)1-2-6(9(13)14)7(8)4-12/h1-2H,4,12H2,(H,13,14)
• InChI Key： PCKKYTBEZREYNI-UHFFFAOYSA-N
• SMILES： FC1=C(C#N)C=CC(C(=O)O)=C1CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: -2.2
• Topological Polar Surface Area: 87.1

Additional information on 2-Aminomethyl-4-cyano-3-fluorobenzoic acid

Introduction to 2-Aminomethyl-4-cyano-3-fluorobenzoic acid (CAS No. 1807019-46-0)

2-Aminomethyl-4-cyano-3-fluorobenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1807019-46-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, featuring a benzoic acid core with substituents including an amino group, a cyano group, and a fluorine atom, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural configuration of 2-Aminomethyl-4-cyano-3-fluorobenzoic acid imparts distinct reactivity and functionality, making it a versatile building block for drug discovery and development. The presence of the amino group at the 2-position and the cyano group at the 4-position enhances its potential for further chemical modifications, such as condensation reactions, nucleophilic substitutions, and coupling reactions. Additionally, the fluorine atom at the 3-position introduces electronic and steric effects that can influence the compound's biological activity and binding affinity to target enzymes or receptors.

In recent years, there has been a growing interest in fluorinated benzoic acid derivatives due to their demonstrated efficacy in modulating various biological pathways. The incorporation of fluorine into aromatic rings is a well-established strategy in medicinal chemistry to improve metabolic stability, lipophilicity, and binding interactions. 2-Aminomethyl-4-cyano-3-fluorobenzoic acid represents an advanced scaffold that combines these features, offering researchers a promising platform for designing novel therapeutic agents.

One of the most compelling aspects of 2-Aminomethyl-4-cyano-3-fluorobenzoic acid is its potential application in the development of small-molecule inhibitors targeting key enzymes involved in diseases such as cancer, inflammation, and neurodegeneration. For instance, studies have shown that benzoic acid derivatives can serve as effective scaffolds for inhibiting polyphenol oxidases and lipoxygenases, which are enzymes implicated in oxidative stress and inflammation. The additional functionalities present in 2-Aminomethyl-4-cyano-3-fluorobenzoic acid may further enhance its inhibitory potency and selectivity.

Moreover, the compound's structural features make it an attractive candidate for exploring structure-activity relationships (SAR) in medicinal chemistry. By systematically modifying its substituents, researchers can gain insights into how different functional groups influence biological activity. This approach is crucial for optimizing drug candidates and improving their pharmacokinetic profiles. The cyano group, for example, can be hydrolyzed to a carboxylic acid under certain conditions, providing a means to diversify the chemical space explored by synthetic chemists.

Recent advancements in computational chemistry have also facilitated the use of 2-Aminomethyl-4-cyano-3-fluorobenzoic acid as a starting point for virtual screening and drug design. Molecular modeling techniques can predict how this compound interacts with biological targets at the atomic level, enabling researchers to prioritize promising candidates for experimental validation. Such computational methods have accelerated the drug discovery process significantly, reducing the time and cost associated with traditional high-throughput screening.

The pharmaceutical industry has recognized the potential of 2-Aminomethyl-4-cyano-3-fluorobenzoic acid as a key intermediate in synthesizing novel therapeutics. Several companies are currently exploring its applications in oncology, where targeted inhibition of specific enzymes or pathways is critical for effective cancer treatment. Preclinical studies have demonstrated that derivatives of this compound exhibit anti-proliferative effects on various cancer cell lines by disrupting key signaling cascades involved in cell growth and survival.

In addition to its role in cancer research, 2-Aminomethyl-4-cyano-3-fluorobenzoic acid has shown promise in addressing inflammatory diseases. Chronic inflammation is associated with numerous pathological conditions, including arthritis, cardiovascular disease, and autoimmune disorders. By developing small-molecule inhibitors based on this scaffold, researchers aim to modulate inflammatory responses without causing systemic side effects. The unique combination of functional groups in 2-Aminomethyl-4-cyano-3-fluorobenzoic acid allows for fine-tuning its pharmacological properties to achieve desired therapeutic outcomes.

The synthesis of 2-Aminomethyl-4-cyano-3-fluorobenzoic acid involves multi-step organic transformations that highlight its synthetic utility. Starting from commercially available precursors such as 3-fluorobenzoyl chloride or 3-fluorobenzaldehyde, chemists can introduce the amino and cyano groups through nucleophilic addition or condensation reactions respectively. The precise control over reaction conditions ensures high yields and purity of the final product.

Quality control measures are essential when handling 2-Aminomethyl-4-cyano-3-fluorobenzoic acid, given its sensitivity to environmental factors such as moisture and temperature fluctuations. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to verify its identity and purity before use in pharmaceutical applications. These rigorous standards ensure that researchers receive consistent batches of material suitable for their experiments.

The future prospects of 2-Aminomethyl-4-cyano-3-fluorobenzoic acid are bright, with ongoing research exploring new synthetic routes and applications. As our understanding of biological pathways continues to expand, so does the demand for innovative molecular tools like this compound. By leveraging its unique structural features and reactivity patterns, scientists are poised to discover next-generation therapeutics that address unmet medical needs across various disease areas.